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Compound of Interest

Compound Name: Demethoxycapillarisin

Cat. No.: B045786

For immediate release: This document provides essential safety and logistical information for
the proper disposal of demethoxycapillarisin in a laboratory setting. It is intended for
researchers, scientists, and drug development professionals to ensure safe handling and

compliance with regulations.

Demethoxycapillarisin is classified as a hazardous substance, exhibiting acute oral toxicity,
skin and eye irritation, and potential respiratory irritation.[1] Therefore, it is imperative that all
disposal procedures are conducted in a manner that mitigates risk to personnel and the
environment. Adherence to local, state, and federal regulations, in addition to institutional
policies, is mandatory.

Hazard Classification Summary

To facilitate a clear understanding of the risks associated with demethoxycapillarisin, the
following table summarizes its hazard classifications based on the Globally Harmonized
System (GHS).
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye oA
Irritation

H319: Causes serious eye

irritation

Specific Target Organ Toxicity,

Single Exposure

H335: May cause respiratory
irritation

Data Source:
MedchemExpress Safety Data
Sheet[1]

Step-by-Step Disposal Protocol for

Demethoxycapillarisin

This protocol outlines the necessary steps for the safe disposal of demethoxycapillarisin

waste, including pure chemical, contaminated labware, and personal protective equipment

(PPE).

1. Waste ldentification and Segregation:

 |dentify as Hazardous Waste: All forms of demethoxycapillarisin waste, including unused

product, contaminated materials, and spill cleanup debris, must be treated as hazardous

waste.[2][3]

e Segregate at the Source: Do not mix demethoxycapillarisin waste with non-hazardous

trash or other incompatible chemical waste streams.[2][4] Keep it separate from liquid

wastes unless it is part of a solution, in which case it should be collected in a designated

liquid waste container.

2. Personal Protective Equipment (PPE):

» Before handling demethoxycapillarisin waste, ensure you are wearing appropriate PPE:
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[e]

Safety goggles or a face shield[1]

o

Chemical-resistant gloves (inspect for integrity before use)[1]

[¢]

A lab coat[5]

[¢]

Use a certified chemical fume hood when handling powders to avoid inhalation.[5]
. Preparing Solid Waste for Disposal:

Primary Container: For pure, unused demethoxycapillarisin, the original container is the
best option for disposal.[4][6] Ensure the container is in good condition with a secure cap.

Contaminated Solids: Items such as gloves, weigh boats, and paper towels that are
contaminated with demethoxycapillarisin should be collected in a designated hazardous
waste container.[6] This should be a sturdy, leak-proof container, preferably made of plastic.

[1]
Labeling: Immediately affix a hazardous waste label to the container. The label must include:

The words "Hazardous Waste"

[e]

o

The full chemical name: "Demethoxycapillarisin”

[¢]

The specific hazards (e.g., "Toxic," "Irritant”)[6]

[¢]

The date accumulation started[3]
. Storage in a Satellite Accumulation Area (SAA):

Store the labeled hazardous waste container in a designated Satellite Accumulation Area
(SAA) within the laboratory.[2]

The SAA must be at or near the point of generation and under the control of the laboratory
personnel.[2]

Ensure the container is kept closed at all times, except when adding waste.[4]
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» Store the container in secondary containment, such as a tray or bin, to contain any potential
leaks.[4][7]

5. Requesting Waste Pickup:

e Once the waste container is full, or before the accumulation time limit set by your institution
(often 90 days to one year for satellite accumulation), arrange for its disposal through your
institution's Environmental Health and Safety (EHS) office.[3][6]

e Do not attempt to dispose of demethoxycapillarisin waste down the drain or in the regular
trash.[3][4]

6. Decontamination of Reusable Labware:

e Reusable labware that has come into contact with demethoxycapillarisin must be
decontaminated.

» Triple rinse glassware with a suitable solvent (e.g., ethanol or acetone, followed by water).
The first rinseate must be collected and disposed of as hazardous liquid waste.[3]

e Subsequent rinses may be permissible for drain disposal, but this must be confirmed with
your institution's EHS guidelines.

Experimental Workflow and Disposal Logic

The following diagrams illustrate the decision-making process and workflow for the proper
disposal of demethoxycapillarisin.

‘Waste Generation Immediate Handling Disposal Pathway

Click to download full resolution via product page

Caption: Workflow for the disposal of solid demethoxycapillarisin waste.
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Disposable Labware
(e.g., plastic weigh boat)

¢ .

Is the labware
contaminated with
Demethoxycapillarisin?

Reusable Labware (e.g., Glassware)

Dispose of as Solid
Hazardous Waste

Collect First Rinseate as
Hazardous Liquid Waste

v

Cleaned Labware for Reuse

Click to download full resolution via product page
Caption: Decision pathway for handling contaminated labware.

Disclaimer: This guide is intended for informational purposes only and is based on general
principles of laboratory safety and hazardous waste management. It is not a substitute for local
regulations or the specific guidelines provided by your institution's Environmental Health and
Safety (EHS) department. Always consult with your EHS office for definitive guidance on
chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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